molecular formula C11H13N5 B8418791 N4-(4-Aminophenyl)-6-methylpyrimidine-2,4-diamine

N4-(4-Aminophenyl)-6-methylpyrimidine-2,4-diamine

Cat. No.: B8418791
M. Wt: 215.25 g/mol
InChI Key: GBLLEQWOEDKFBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N4-(4-Aminophenyl)-6-methylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C11H13N5 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13N5

Molecular Weight

215.25 g/mol

IUPAC Name

4-N-(4-aminophenyl)-6-methylpyrimidine-2,4-diamine

InChI

InChI=1S/C11H13N5/c1-7-6-10(16-11(13)14-7)15-9-4-2-8(12)3-5-9/h2-6H,12H2,1H3,(H3,13,14,15,16)

InChI Key

GBLLEQWOEDKFBX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)N)NC2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing suspension of amine E2 (5.46 g, 0.02 mol) in 2:1 EtOH:H2O (100 mL) were sequentially added Fe dust (4.97 g, 0.09 mol) and AcOH (2 mL, 2% v/v), and the resulting dark brown suspension was refluxed for ˜14 h. After this time, the hot reaction mixture was filtered through a pad of Celite, and solvent was removed under reduced pressure. The resulting residue was extracted with hot water, and the resulting aqueous suspension filtered through a pad of Celite. Solvent was removed under reduced pressure, and the residue extracted again with hot water. The resulting aqueous suspension was filtered through a pad of Celite. Solvent was removed to afford amine E3 as a brown-white crystalline solid (4.85 g, quantitative). 1H NMR [CD3)2SO]: 2.01 [s, 3H, ArCH3], 5.68 [s, 1H, ArNHAr], 5.88 [br s, 2H, ArNH2], 6.51 [ddd, J=9.67, 4.85, 2.94 Hz, 2H, ArH], 7.14 [d, J=8.52 Hz, 2H, ArH], 8.35 [s, 1H, ArH]. LCMS (APCI+): 216 (100%).
Name
Quantity
5.46 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
Quantity
4.97 g
Type
catalyst
Reaction Step Three
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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